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Compound of Interest

Compound Name: JNJ-28312141

Cat. No.: B608210 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of potent compounds like JNJ-28312141, a dual inhibitor of CSF-1R and FLT3, is

paramount for ensuring personnel safety and environmental compliance. This document

provides a comprehensive guide to the safe handling, operational protocols, and disposal of

this research chemical.

Immediate Safety and Handling Precautions
Before handling JNJ-28312141, it is crucial to consult your institution's specific safety protocols

and the manufacturer's latest safety information. While a specific Safety Data Sheet (SDS) for

JNJ-28312141 is not publicly available, the following precautions are based on guidelines for

handling potent laboratory compounds.[1][2][3]

Personal Protective Equipment (PPE): A risk assessment should determine the appropriate

level of PPE.[1] For handling JNJ-28312141, especially in solid form, the following is

recommended:
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving (e.g., nitrile).-

Disposable sleeves.- Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection and

double-gloving provide an

extra barrier against

contamination.[1]

Solution Preparation

- Chemical fume hood.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to powders, but

potential for splashes exists. A

fume hood is the primary

means of protection.[1][3]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate gloves for the

solvent and compound.

Focus on preventing skin and

eye exposure.[1]

Engineering Controls:

Always handle solid JNJ-28312141 in a certified chemical fume hood or other ventilated

enclosure to minimize inhalation exposure.[1][3]

Use a "containment at source" strategy to mitigate the risk of operator exposure.[4]

Emergency Procedures:

Skin Contact: Flush the affected area with copious amounts of water for at least 15 minutes

and seek immediate medical attention.[5]

Eye Contact: Rinse opened eyes for several minutes under running water.[6]

Inhalation: Move the individual to fresh air and seek medical help.[5]
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Ingestion: Rinse the mouth with water and consult a physician.[5]

Spills: For small spills, wear appropriate PPE, cover the spill with an absorbent material, and

collect it in a sealed container for disposal as hazardous waste.[7] For large spills, evacuate

the area and contact your institution's Environmental Health and Safety (EHS) office.[7]

Proper Disposal Procedures
The disposal of JNJ-28312141 and all contaminated materials must be managed as hazardous

chemical waste.[5][8] Under no circumstances should this compound or its waste be disposed

of down the drain or in regular trash.[1][7]

Step-by-Step Disposal Guide:

Waste Segregation: All materials that have come into contact with JNJ-28312141 must be

segregated from general laboratory waste. This includes:

Unused or expired solid compound.[1][8]

Solutions containing JNJ-28312141.[1][8]

Contaminated consumables such as pipette tips, tubes, flasks, gloves, and lab coats.[1][8]

Contaminated sharps like needles and syringes.[8]

Containment and Labeling:

Solid Waste: Collect in a dedicated, clearly labeled, and sealed container.[1][8]

Liquid Waste: Collect in a leak-proof, sealable container that is compatible with the

solvents used.[8][9]

Sharps Waste: Dispose of immediately into a puncture-proof, compliant sharps container.

[8]

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name ("JNJ-28312141"), and any other constituents.[1][5]
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Storage and Final Disposal:

Store sealed and labeled hazardous waste containers in a designated, secure area.

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.[8][10]

Experimental Protocols
The following is a summarized methodology for an in vivo study involving JNJ-28312141,

based on published research.

Objective: To evaluate the effect of JNJ-28312141 on tumor growth in a xenograft model.

Methodology:

Cell Inoculation: H460 lung adenocarcinoma cells are inoculated subcutaneously into nude

mice.[11]

Dosing Administration: Three days after inoculation, oral dosing is initiated with vehicle (e.g.,

20% HPβCD) or JNJ-28312141 at various concentrations (e.g., 25, 50, or 100 mg/kg).[11]

Dosing is administered twice daily during the week and once daily on weekends for a

specified period (e.g., 25 consecutive days).[11]

Tumor Volume Measurement: Tumor volumes are determined regularly by caliper

measurement.[11]

Tissue Harvesting and Analysis: At the end of the study, tumors are harvested for analysis,

such as immunohistochemistry for markers like F4/80 (macrophages) and CD31

(microvasculature).[11]

Quantitative Data
The following table summarizes the inhibitory activity of JNJ-28312141 against various

kinases.
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Target Kinase IC₅₀ (µmol/L)

CSF-1R 0.00069

KIT 0.005

AXL 0.012

TRKA 0.015

FLT3 0.030

LCK 0.088

Data sourced from AACR Journals[12]

Visualizations
Experimental Workflow for In Vivo Efficacy Study
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Caption: Workflow for evaluating the in vivo efficacy of JNJ-28312141 in a xenograft model.
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Signaling Pathway Inhibition by JNJ-28312141

CSF-1R Pathway

FLT3 Pathway
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CSF-1
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Click to download full resolution via product page

Caption: JNJ-28312141 inhibits the CSF-1R and FLT3 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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